Cas no 2764005-62-9 (5-Methoxy-2,3-dihydro-1-benzofuran-7-sulfonyl fluoride)

• Product Name: 5-Methoxy-2,3-dihydro-1-benzofuran-7-sulfonyl fluoride
• CAS No: 2764005-62-9
• MF: C₉H₉FO₄S
• MW: 232.228765249252
• CID: 5616721
• PubChem ID: 165995611
• Update Time: 2025-06-13

5-Methoxy-2,3-dihydro-1-benzofuran-7-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-2,3-dihydro-1-benzofuran-7-sulfonyl fluoride
• 2764005-62-9
• EN300-31645925
• 5-Methoxy-2,3-dihydro-1-benzofuran-7-sulfonyl fluoride

• Inchi： 1S/C9H9FO4S/c1-13-7-4-6-2-3-14-9(6)8(5-7)15(10,11)12/h4-5H,2-3H2,1H3
• InChI Key： GDLDSMQLHAYXQJ-UHFFFAOYSA-N
• SMILES： S(C1=CC(=CC2=C1OCC2)OC)(=O)(=O)F

Computed Properties

• Exact Mass: 232.02055810g/mol
• Monoisotopic Mass: 232.02055810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61Ų

Additional information on 5-Methoxy-2,3-dihydro-1-benzofuran-7-sulfonyl fluoride

Recent Advances in the Study of 5-Methoxy-2,3-dihydro-1-benzofuran-7-sulfonyl fluoride (CAS: 2764005-62-9)

The compound 5-Methoxy-2,3-dihydro-1-benzofuran-7-sulfonyl fluoride (CAS: 2764005-62-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery.

Recent studies have highlighted the role of 5-Methoxy-2,3-dihydro-1-benzofuran-7-sulfonyl fluoride as a versatile building block in medicinal chemistry. Its sulfonyl fluoride moiety is particularly noteworthy, as it serves as a reactive group for covalent modification of target proteins, making it a valuable tool for the development of covalent inhibitors. Researchers have successfully employed this compound in the design of inhibitors targeting serine hydrolases and other enzymes involved in disease pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy in inhibiting specific proteases associated with inflammatory diseases. The study utilized a combination of X-ray crystallography and kinetic assays to elucidate the binding mechanism of 5-Methoxy-2,3-dihydro-1-benzofuran-7-sulfonyl fluoride with its target enzyme. The results revealed a highly selective and irreversible inhibition, suggesting its potential as a lead compound for anti-inflammatory drug development.

Another significant advancement was reported in ACS Chemical Biology, where researchers explored the compound's application in activity-based protein profiling (ABPP). The study showcased how 5-Methoxy-2,3-dihydro-1-benzofuran-7-sulfonyl fluoride could be used to identify and characterize novel enzyme targets in complex biological systems. This approach has opened new avenues for target discovery and validation in drug development pipelines.

From a synthetic chemistry perspective, recent work has focused on optimizing the production of 5-Methoxy-2,3-dihydro-1-benzofuran-7-sulfonyl fluoride. A 2024 publication in Organic Process Research & Development described an improved synthetic route that enhances yield and purity while reducing environmental impact. This advancement is particularly important for scaling up production to meet the growing demand in both academic and industrial research settings.

Looking forward, the unique properties of 5-Methoxy-2,3-dihydro-1-benzofuran-7-sulfonyl fluoride position it as a promising candidate for further investigation. Current research directions include exploring its potential in targeted protein degradation strategies and as a warhead in PROTAC (Proteolysis Targeting Chimera) design. The compound's ability to form stable covalent bonds with target proteins while maintaining selectivity makes it particularly attractive for these emerging therapeutic modalities.

In conclusion, 5-Methoxy-2,3-dihydro-1-benzofuran-7-sulfonyl fluoride (CAS: 2764005-62-9) represents an exciting area of research in chemical biology and drug discovery. The recent studies highlighted in this brief demonstrate its versatility as both a research tool and a potential therapeutic agent. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation covalent drugs and chemical probes.